tert-Butyl 2-methyl-3-[(pyridin-2-ylmethyl)amino]propanoate

• IUPAC Name: tert-butyl 2-methyl-3-(pyridin-2-ylmethylamino)propanoate
• InChI: InChI=1S/C14H22N2O2/c1-11(13(17)18-14(2,3)4)9-15-10-12-7-5-6-8-16-12/h5-8,11,15H,9-10H2,1-4H3
• InChI Key: CQJJEGFWAKINIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC=CC=N1)C(=O)OC(C)(C)C
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

Tert-Butyl 2-methyl-3-[(pyridin-2-ylmethyl)amino]propanoate (TBMP) is a heterocyclic compound that has been studied for its potential applications in scientific research. It is a member of the tert-butyl group of compounds and has a wide range of applications due to its unique structure. TBMP has been used in the synthesis of various small molecules, as well as in the development of new materials. In addition, TBMP has been studied for its potential applications in drug development, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Derivatives

Synthetic Methodologies : A significant application of compounds related to "tert-Butyl 2-methyl-3-[(pyridin-2-ylmethyl)amino]propanoate" is in the field of synthetic organic chemistry, where they serve as intermediates or building blocks for the synthesis of complex molecules. For example, the synthesis of heterocyclic β-amino acids and derivatives via Michael addition and subsequent transformations demonstrates the utility of related tert-butyl esters in peptide and peptidomimetic synthesis (Bovy & Rico, 1993). Similarly, the development of group 10 metal aminopyridinato complexes for catalytic applications showcases the role of related aminopyridines in materials science and catalysis (Deeken et al., 2006).

Medicinal Chemistry Applications : While specific mentions of "this compound" in medicinal chemistry were not found, related research includes the synthesis of differentially protected azatryptophan analogs for peptide-based drug discovery (Nimje et al., 2020). This underscores the broader relevance of similar compounds in the development of novel therapeutic agents.

Material Science and Chemistry

Organometallic Chemistry : The synthesis of organometallic analogues of antibiotics using tert-butyl ester derivatives exemplifies the integration of organic and metal elements to explore new chemical entities with potential biological applications (Patra et al., 2012).

Catalysis : Compounds structurally related to "this compound" have been used in catalytic processes, such as aryl-Cl activation and hydrosilane polymerization, highlighting their utility in facilitating chemical transformations (Deeken et al., 2006).